Cas no 141311-98-0 (2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-)

• Product Name: 2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-
• CAS No: 141311-98-0
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 103594
• PubChem ID: 14987948
• Update Time: 2025-04-18

2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-
• 141311-98-0
• SCHEMBL9598945
• 6,7-Diamino-4,4-dimethyl-1H-3,1-benzoxazin-2-one
• 2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-(9CI)

• Inchi： 1S/C10H13N3O2/c1-10(2)5-3-6(11)7(12)4-8(5)13-9(14)15-10/h3-4H,11-12H2,1-2H3,(H,13,14)
• InChI Key： NRSZGOCAOOVHEM-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C(=CC=2C1(C)C)N)N)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.4Ų